Cas no 71411-88-6 (2,7-Naphthalenedisulfonicacid, 3-amino-4-[(phenylsulfonyl)oxy]-)
71411-88-6 structure
Product Name:2,7-Naphthalenedisulfonicacid, 3-amino-4-[(phenylsulfonyl)oxy]-
CAS No:71411-88-6
MF:C16H13NO9S3
MW:459.470721006393
CID:576388
PubChem ID:3018114
Update Time:2025-04-19
2,7-Naphthalenedisulfonicacid, 3-amino-4-[(phenylsulfonyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Naphthalenedisulfonicacid, 3-amino-4-[(phenylsulfonyl)oxy]-
- 3-amino-4-(benzenesulfonyloxy)naphthalene-2,7-disulfonic acid
- 3-amino-4-[(phenylsulphonyl)oxy]naphthalene-2,7-disulphonic acid
- 3-Amino-4-((phenylsulphonyl)oxy)naphthalene-2,7-disulphonic acid
- 3-amino-4-[(phenylsulfonyl)oxy]naphthalene-2,7-disulfonic acid
- 3-AMINO-4-[(BENZENESULFONYL)OXY]NAPHTHALENE-2,7-DISULFONIC ACID
- 71411-88-6
- DTXSID30991755
- NS00062048
- EINECS 275-394-2
-
- Inchi: 1S/C16H13NO9S3/c17-15-14(28(21,22)23)9-10-8-12(27(18,19)20)6-7-13(10)16(15)26-29(24,25)11-4-2-1-3-5-11/h1-9H,17H2,(H,18,19,20)(H,21,22,23)
- InChI Key: YNDVNOWHNUUFEB-UHFFFAOYSA-N
- SMILES: S(C1C=C2C=C(C=CC2=C(C=1N)OS(C1C=CC=CC=1)(=O)=O)S(=O)(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 458.97529
- Monoisotopic Mass: 458.975243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 893
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 203
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
Experimental Properties
- Density: 1.733
- Refractive Index: 1.712
- PSA: 178.13
2,7-Naphthalenedisulfonicacid, 3-amino-4-[(phenylsulfonyl)oxy]- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
71411-88-6 (2,7-Naphthalenedisulfonicacid, 3-amino-4-[(phenylsulfonyl)oxy]-) Related Products
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